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Compound of Interest

Compound Name: Phlorizin hydrate

Cat. No.: B8004124

Get Quote

Introduction & Pharmacological Context
Phlorizin hydrate (also known as phloridzin) is a naturally occurring dihydrochalcone

glycoside primarily isolated from the bark of apple trees [1]. In drug development and

biochemical research, it is heavily utilized as a potent, competitive inhibitor of sodium-glucose

cotransporters (SGLT1 and SGLT2), making it a critical tool for studying renal and intestinal

glucose transport [1].

While not highly toxic, phlorizin hydrate presents specific occupational hazards due to its fine

crystalline powder form, which can easily aerosolize [2]. As a Senior Application Scientist, I

have designed this protocol to ensure that laboratory personnel can handle, weigh, and

dispose of this compound without risking respiratory irritation or cross-contamination. Every

procedure detailed below is built on the principle of self-validation—ensuring that each step

naturally verifies the safety of the next.

Physicochemical Properties & Hazard Profile
To design an effective safety protocol, we must first understand the physical and chemical

nature of the compound [3].
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Parameter Specification Operational Implication

CAS Number 60-81-1

Unique identifier for safety

tracking and chemical

inventory.

Molecular Formula C21H24O10·xH2O
Organic glycoside; combustible

under specific conditions.

Appearance White to light yellow powder

Fine particulate nature

increases the risk of

aerosolization.

Melting Point 113-114 °C
Stable at standard laboratory

room temperatures.

Hazard Codes Xi (Irritant)

Requires strict barrier

protection to prevent

dermal/mucosal contact.

Hazard Statements H315, H319, H335
Irritating to skin, eyes, and the

respiratory system.

Personal Protective Equipment (PPE) Matrix
The selection of PPE for phlorizin hydrate is driven by its H335 (respiratory irritation) and

H319 (eye irritation) classifications [2]. The following matrix details the required equipment and

the scientific causality behind each choice:

Respiratory Protection:

Requirement: NIOSH-approved N95 or P100 particulate respirator.

Causality: Phlorizin hydrate is a low-density powder. Ambient air currents in a standard

laboratory can easily suspend these particles. Inhalation directly exposes the mucous

membranes of the respiratory tract to the irritant, triggering an inflammatory response [2].

Eye Protection:

Requirement: Air-tight chemical safety goggles.
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Causality: Standard safety glasses with side shields are insufficient for fine powders.

Aerosolized dust can bypass loose-fitting glasses, leading to severe ocular irritation and

potential micro-abrasions [2].

Hand & Body Protection:

Requirement: Nitrile gloves (minimum 4 mil thickness) and a fully buttoned lab coat with

knit cuffs.

Causality: Prevents dermal contact (H315). Nitrile provides an excellent barrier against

organic powders and prevents the transfer of the compound from the operator's hands to

other sensitive areas (e.g., face or eyes) [2].

Operational Protocol: Safe Handling & Weighing
Every step in the handling process must be a self-validating system designed to minimize dust

generation and prevent environmental release.

Step-by-Step Methodology:

Environmental Preparation: Conduct all open-container handling within a certified Class II

Biological Safety Cabinet (BSC) or a dedicated powder weighing hood equipped with Local

Exhaust Ventilation (LEV) [2]. Verify the airflow monitor is in the green zone before opening

the chemical bottle.

Static Mitigation: Fine powders like phlorizin hydrate are highly prone to static cling. Use an

anti-static gun (e.g., Zerostat) on the weighing spatulas and the weigh boat. This prevents

the powder from repelling off surfaces and scattering into the hood.

Enclosed Weighing: Tare the weigh boat, carefully transfer the required mass using a micro-

spatula, and seal the sample in a secondary container (e.g., a screw-cap conical tube)

before removing it from the LEV environment.

Post-Weighing Decontamination: Do not use dry brushes to clean the balance. Dry sweeping

resuspends the irritant into the air [2]. Instead, use a lint-free wipe dampened with 70%

ethanol or distilled water to capture residual powder.
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Handling Workflow Diagram

1. Preparation
Verify LEV & Fume Hood

2. Don PPE
Respirator, Goggles, Gloves

3. Weighing
Anti-static, Enclosed Balance

4. Decontamination
Wet Wipe Surfaces

5. Waste Disposal
Incineration Protocol

Click to download full resolution via product page

Step-by-step operational workflow for the safe handling and disposal of Phlorizin hydrate.

Spill Management and Decontamination Protocol
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In the event of a powder spill outside the LEV, immediate containment is required to prevent

lab-wide contamination.

Step-by-Step Methodology:

Isolate the Area: Immediately restrict access to the spill zone to prevent personnel from

tracking the powder through the laboratory [2].

Upgrade PPE: Ensure an N95/P100 respirator and air-tight goggles are donned before

approaching the spill [2].

Wet Containment:Never dry sweep. Gently cover the spilled powder with absorbent paper

towels. Carefully apply a wetting agent (water or 70% ethanol) over the towels to suppress

dust generation [2].

Collection: Sweep the damp towels and powder into an airtight hazardous waste container

using a disposable scraper.

Final Decontamination: Wash the spill surface thoroughly with soap and water, ensuring no

crystalline residue remains [2].

Waste Disposal Plan
Improper disposal of pharmacologically active compounds can lead to severe environmental

contamination. Phlorizin hydrate must not be flushed down the drain or discarded in standard

municipal waste [2].

Step-by-Step Methodology:

Collection: Gather all unused product, contaminated weigh boats, and cleanup materials into

a clearly labeled, sealable hazardous waste container.

Solvent Dissolution (Causality): For optimal thermal destruction, the standard protocol is to

dissolve or mix the unused material with a combustible solvent (e.g., ethanol or methanol)

[2]. This ensures an even, high-temperature burn.

Incineration Parameters: Transfer the waste to a licensed disposal company. The mixture

must be burned in a chemical incinerator equipped with an afterburner and a scrubber
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system [2]. The afterburner ensures the complete thermal degradation of the organic

structure into carbon dioxide and water, while the scrubber neutralizes any trace combustion

byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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